Cas no 71472-57-6 (6-Methyl-3,4-dihydro-2H-1,4bezoxazine)

• Product Name: 6-Methyl-3,4-dihydro-2H-1,4bezoxazine
• CAS No: 71472-57-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD09026861
• CID: 548282
• PubChem ID: 649409
• Update Time: 2025-04-19

6-Methyl-3,4-dihydro-2H-1,4bezoxazine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• 2H-1,4-Benzoxazine,3,4-dihydro-6-methyl-
• 6-Methyl-3,4-dihydro-2H-1,4-benzoxazine
• 3,4-dihydro-6-methyl-2H-1,4-benzoxazine
• 6-Methyl-3,4-dihydro-2H-1,4-benzo-oxazin
• 6-methyl-benzomorpholine
• HMS2439G06
• FT-0681717
• 71472-57-6
• CS-0205139
• AM804267
• 6-METHYL-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HYDROCHLORIDE
• SMR000007799
• 2H-1,4-Benzoxazine, 3,4-dihydro-6-methyl-
• 6-METHYL-3,4-DIHYDRO-2H-1,4BEZOXAZINE
• DTXSID00349481
• VKWQSTIJYWQSAL-UHFFFAOYSA-N
• 6-Methyl-3,4-dihydro-2H-benzo[1,4]oxazine
• VT1288
• MD-0731
• AKOS000792985
• CHEMBL1532888
• MFCD01935457
• MLS000033437
• EN300-178629
• SCHEMBL2933658
• 6-METHYL-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
• AB10553
• SY130744
• 6-Methyl-3,4-dihydro-2H-1,4bezoxazine

• MDL： MFCD09026861
• Inchi： 1S/C9H11NO/c1-7-2-3-9-8(6-7)10-4-5-11-9/h2-3,6,10H,4-5H2,1H3
• InChI Key： VKWQSTIJYWQSAL-UHFFFAOYSA-N
• SMILES： O1CCNC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2

Experimental Properties

• PSA: 21.26000
• LogP: 1.93730

6-Methyl-3,4-dihydro-2H-1,4bezoxazine Security Information

• HazardClass：IRRITANT